(4-Methyl-3-nitrophenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

• IUPAC Name: (4-methyl-3-nitrophenyl)-(4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
• InChI: InChI=1S/C19H21N3O6S2/c1-14-4-5-15(13-16(14)22(24)25)18(23)20-8-6-19(7-9-20)21(10-11-28-19)30(26,27)17-3-2-12-29-17/h2-5,12-13H,6-11H2,1H3
• InChI Key: KRRNXYGNFXARFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CS4)[N+](=O)[O-]
• Molecular Formula: C19H21N3O6S2
• Molecular Weight: 451.5 g/mol

Description

(4-Methyl-3-nitrophenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone is a useful research compound. Its molecular formula is C19H21N3O6S2 and its molecular weight is 451.51. The purity is usually 95%.
BenchChem offers high-quality (4-Methyl-3-nitrophenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Methyl-3-nitrophenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Related Compounds : Research has been conducted on synthesizing various compounds structurally related to (4-Methyl-3-nitrophenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone. For instance, the synthesis and analysis of similar 1-oxa-3,8-diazaspiro[4.5]decan-2-ones have been reported, highlighting methods for creating compounds with potential biological activities (Caroon et al., 1981).

• Structural Characterization : Studies on the crystal structures of related oxa-thia-spiro-decene derivatives have been performed. These studies provide insights into the molecular dimensions and interactions, which are crucial for understanding the physical and chemical properties of such compounds (Parvez et al., 1997).

Biological Activities

• Antimicrobial Activities : Research on spiro thiazolinone heterocyclic compounds, which are structurally related to the compound , demonstrated antimicrobial activities. The synthesis of these compounds and their characterization has been reported, indicating potential applications in developing new antimicrobial agents (Patel & Patel, 2015).

• Antiviral Evaluation : Another study focused on the synthesis and antiviral evaluation of spirothiazolidinone derivatives. These compounds showed promising activity against influenza and human coronavirus, suggesting the potential of similar structures for antiviral drug development (Apaydın et al., 2020).